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molecular formula C12H9Cl2N B3101166 3-Chloro-4-(4-chlorophenyl)benzenamine CAS No. 138588-57-5

3-Chloro-4-(4-chlorophenyl)benzenamine

Cat. No. B3101166
CAS RN: 138588-57-5
M. Wt: 238.11 g/mol
InChI Key: XUKCHHOHKUJLJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05145790

Procedure details

2,4'-dichloro-4-nitro-biphenyl was prepared by dissolving 2-chloro-4-nitroaniline (2.6 g, 15 mmol) in chlorobenzene (20 mL, 200 mmol), heated to 120° C. under a nitrogen atmosphere. i-Amylnitrite (3.4 mL, 25 mmol) was added to the solution slowly over 1 h via a syringe pump and canula. After stirring for 12 h the reaction mixture was cooled to ambient temperature and the excess chlorobenzene was removed in vacuo. The residue after evaporation was chromatographed by filtration through silica gel as in Example 1A, using mixture of hexane and ethyl acetate (80:20) as the eluent. Further purification was achieved by chromatography [Chromatotron®, 4 mm silica gel, hexanes/methylene chloride, 80:20, 20 mL/min] which yielded the title compound (1.75 g). Mass spectrum: m/z at 267 for C12H7Cl2NO2.
Name
2-chloro-4-nitroaniline
Quantity
2.6 g
Type
reactant
Reaction Step One
Name
chlorobenzene
Quantity
20 mL
Type
reactant
Reaction Step One
[Compound]
Name
i-Amylnitrite
Quantity
3.4 mL
Type
reactant
Reaction Step Two
Name
2,4'-dichloro-4-nitro-biphenyl
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:8]=[C:7]([N+:9]([O-:11])=[O:10])[CH:6]=[CH:5][C:3]=1N.[Cl:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1>>[Cl:1][C:2]1[CH:8]=[C:7]([N+:9]([O-:11])=[O:10])[CH:6]=[CH:5][C:3]=1[C:16]1[CH:17]=[CH:18][C:13]([Cl:12])=[CH:14][CH:15]=1.[Cl:1][C:2]1[CH:8]=[C:7]([NH2:9])[CH:6]=[CH:5][C:3]=1[C:16]1[CH:17]=[CH:18][C:13]([Cl:12])=[CH:14][CH:15]=1

Inputs

Step One
Name
2-chloro-4-nitroaniline
Quantity
2.6 g
Type
reactant
Smiles
ClC1=C(N)C=CC(=C1)[N+](=O)[O-]
Name
chlorobenzene
Quantity
20 mL
Type
reactant
Smiles
ClC1=CC=CC=C1
Step Two
[Compound]
Name
i-Amylnitrite
Quantity
3.4 mL
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
After stirring for 12 h the reaction mixture
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was cooled to ambient temperature
CUSTOM
Type
CUSTOM
Details
the excess chlorobenzene was removed in vacuo
CUSTOM
Type
CUSTOM
Details
The residue after evaporation
FILTRATION
Type
FILTRATION
Details
was chromatographed by filtration through silica gel as in Example 1A
ADDITION
Type
ADDITION
Details
mixture of hexane and ethyl acetate (80:20) as the eluent
CUSTOM
Type
CUSTOM
Details
Further purification

Outcomes

Product
Details
Reaction Time
 12 h
Name
2,4'-dichloro-4-nitro-biphenyl
Type
product
Smiles
ClC1=C(C=CC(=C1)[N+](=O)[O-])C1=CC=C(C=C1)Cl
Name
title compound
Type
product
Smiles
ClC1=C(C=CC(=C1)N)C1=CC=C(C=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 1.75 g
YIELD: CALCULATEDPERCENTYIELD 98%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.